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2,4-Dimethoxy-3-
Compound Name:
methylbenzaldehyde

cat. No.: B1295677

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethoxy-3-methylbenzaldehyde is an aromatic aldehyde with potential applications in
the fragrance industry. Its molecular structure, featuring a substituted benzene ring, suggests
the possibility of a distinct and complex olfactory profile. While primarily documented as a
chemical intermediate in the synthesis of complex organic molecules, its structural similarity to
other known fragrance ingredients warrants a thorough evaluation of its properties for use in
perfumery.[1]

These application notes provide a comprehensive overview of the available data, protocols for
synthesis and evaluation, and safety considerations for the use of 2,4-Dimethoxy-3-
methylbenzaldehyde in fragrance chemistry. Due to the limited publicly available data on its
specific olfactory properties and applications, this document also outlines a systematic
approach for its evaluation as a novel fragrance ingredient.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Dimethoxy-3-methylbenzaldehyde
is presented in Table 1. This data is essential for its handling, formulation, and stability
assessment.
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Property Value Reference(s)
CAS Number 7149-92-0 [11[2][3]
Molecular Formula C10H1203 [2]
Molecular Weight 180.20 g/mol [4]
White to light yellow crystalline
Appearance [5]
powder
Melting Point 52-54 °C [11[31[4][6]
Boiling Point 109 °C at 4 mmHg [6]
Solubility Soluble in Methanol [6]
_ >113 °C (>235.4 °F) - closed
Flash Point [4]
cup

Olfactory Profile and Fragrance Applications
(Inferred)

Direct and specific data on the olfactory profile of 2,4-Dimethoxy-3-methylbenzaldehyde is
not readily available in the public domain. However, based on the odor characteristics of
structurally related benzaldehydes, a potential olfactory profile can be inferred. Benzaldehyde
itself possesses a characteristic bitter almond and cherry aroma. Methyl and methoxy
substitutions on the benzene ring can modulate the odor profile, often introducing spicy, sweet,
vanilla, and sometimes naphthyl-like notes. For instance, 4-methylbenzaldehyde is described
as having a sweet, nutty, and slightly fruity, almond-like scent.[7]

Potential Olfactory Characteristics:
e Primary Notes: Sweet, almond-like, cherry.

e Secondary Notes: Spicy, powdery, vanilla, potentially with woody or slightly phenolic
undertones due to the methoxy groups.

Potential Applications in Fragrance Compositions:
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o Modifier in Floral and Oriental Blends: The potential sweet and spicy notes could
complement and enhance floral bouquets (e.g., lilac, sweet pea) and add warmth to oriental
fragrances.

o Component in Gourmand Fragrances: Its inferred almond, cherry, and vanilla facets make it
a candidate for gourmand compositions, reminiscent of marzipan, pastries, and other
confections.[7]

o Enhancer for Woody and Powdery Accords: The methoxy groups might contribute to a
powdery or creamy character, blending well with sandalwood, cedarwood, and ionones.

It is crucial to emphasize that this olfactory profile is an extrapolation. Detailed sensory analysis
is required to establish the actual scent of 2,4-Dimethoxy-3-methylbenzaldehyde.

Experimental Protocols
Synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde

A specific, detailed protocol for the synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde is not
widely published. However, a plausible route can be adapted from established methods for the
synthesis of related dimethoxy-methylbenzaldehyde isomers. The following protocol is a
representative example based on the oxidation of a corresponding benzyl alcohol, which itself
can be synthesized from commercially available precursors.

Protocol: Synthesis via Oxidation of 2,4-Dimethoxy-3-methylbenzyl Alcohol
Materials:

e 2,4-Dimethoxy-3-methylbenzyl alcohol

 Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

e Dichloromethane (DCM), anhydrous

« Silica gel for column chromatography

¢ Hexane
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o Ethyl acetate

e Anhydrous magnesium sulfate

» Round-bottom flasks

o Magnetic stirrer and stir bar

o Reflux condenser (if necessary)

e Separatory funnel

» Rotary evaporator

e Thin-layer chromatography (TLC) plates and developing chamber
Procedure:

e Dissolution: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2,4-Dimethoxy-3-methylbenzyl alcohol in anhydrous dichloromethane.

o Oxidation: Slowly add 1.5 equivalents of pyridinium chlorochromate (PCC) or Dess-Martin
periodinane (DMP) to the stirred solution at room temperature. The reaction is typically
exothermic.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) using a suitable solvent system (e.g., 3:1 hexane:ethyl acetate). The disappearance of
the starting material spot and the appearance of a new, more polar product spot indicates
reaction progression.

o Work-up: Upon completion, dilute the reaction mixture with DCM and filter through a pad of
silica gel to remove the chromium salts (if using PCC) or the periodinane byproducts. Wash
the silica pad with additional DCM.

o Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with a saturated
agueous solution of sodium bicarbonate, water, and brine.
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» Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent using a rotary evaporator.

« Purification: Purify the crude product by flash column chromatography on silica gel, eluting
with a gradient of hexane and ethyl acetate.

o Characterization: Collect the fractions containing the pure product (as determined by TLC),
combine, and remove the solvent under reduced pressure to yield 2,4-Dimethoxy-3-
methylbenzaldehyde as a crystalline solid. Confirm the identity and purity of the product
using techniques such as NMR spectroscopy and melting point determination.

Safety Precautions: PCC is a suspected carcinogen and should be handled with appropriate
personal protective equipment in a fume hood. DMP is moisture-sensitive and can be explosive
under certain conditions. Always consult the safety data sheet (SDS) for all chemicals used.

Incorporation and Evaluation in a Fragrance Base

This protocol outlines a standard procedure for evaluating the olfactory characteristics and
performance of a new fragrance ingredient.

Materials:

Pure 2,4-Dimethoxy-3-methylbenzaldehyde

o Ethanol (perfumer's grade)

o Asimple fragrance base (e.g., a simple floral or woody accord)

e Glass beakers and stirring rods

¢ Digital scale (accurate to 0.001 g)

e Smelling strips

e Sample vials

Procedure:

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Preparation of Dilutions: Prepare a series of dilutions of 2,4-Dimethoxy-3-
methylbenzaldehyde in ethanol (e.g., 10%, 1%, and 0.1% by weight).

Olfactory Evaluation of the Pure Material:
o Dip a clean smelling strip into the 10% dilution.
o Allow the solvent to evaporate for a few seconds.

o Evaluate the odor at different time points (top note, heart note, and base note) over
several hours to assess its character and substantivity. Record detailed olfactory
descriptors.

Incorporation into a Fragrance Base:
o Prepare several small batches of the simple fragrance base.

o To each batch, add a different concentration of the 10% dilution of 2,4-Dimethoxy-3-
methylbenzaldehyde (e.g., 0.1%, 0.5%, 1%, and 2% of the total fragrance base weight).

o Prepare a control batch of the fragrance base with no added material.
Comparative Olfactory Evaluation:

o Dip smelling strips into each of the test formulations and the control.
o Compare the odor of the modified fragrance bases to the control.

o Note any changes in the overall fragrance profile, such as enhancement of certain notes,
addition of new facets, or changes in intensity and longevity.

Stability Testing:

o Store the different formulations in clear and amber glass vials under various conditions
(e.g., refrigeration, room temperature, and elevated temperature of 40°C) and expose
some samples to UV light.[8][9]
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o Periodically evaluate the samples for any changes in color, clarity, and odor profile over
several weeks to months.[10][11]

Safety and Regulatory Considerations

Dermal Sensitization: A structurally related compound, 2,4-dihydroxy-3-methyl benzaldehyde, is
prohibited for use as a fragrance ingredient due to concerns about dermal sensitization.[12][13]
Given this, it is imperative to assess the skin sensitization potential of 2,4-Dimethoxy-3-
methylbenzaldehyde before its inclusion in any consumer product. Modern non-animal testing
strategies, such as in vitro assays that address the key events in the skin sensitization adverse
outcome pathway (AOP), are recommended.[14][15][16] These include assays for keratinocyte
activation (e.g., KeratinoSens™) and dendritic cell activation (e.g., U-SENS™).[14][15]

General Safety: As with all new fragrance ingredients, a thorough safety assessment should be
conducted, considering other endpoints such as phototoxicity, genotoxicity, and repeated dose
toxicity.[17][18]

Visualizations
Experimental Workflow for New Fragrance Ingredient
Evaluation
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Caption: Workflow for the evaluation of a new fragrance ingredient.
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Caption: Key factors influencing fragrance stability.
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Caption: A generalized olfactory signal transduction pathway.
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Caption: The adverse outcome pathway for skin sensitization.

Conclusion

2,4-Dimethoxy-3-methylbenzaldehyde presents an intriguing, yet underexplored, potential as
a fragrance ingredient. While its use as a chemical intermediate is established, its application in
perfumery requires a systematic investigation of its olfactory properties, performance, and
safety. The protocols and information provided herein offer a framework for researchers and
fragrance chemists to evaluate this molecule. The key next steps are to perform detailed
sensory analysis to characterize its odor profile and to conduct rigorous safety testing, with a

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1295677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

particular focus on dermal sensitization, before it can be considered for use in consumer
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 2,4-Dimethoxy-3-
methylbenzaldehyde in Fragrance Chemistry]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b129567 7#application-of-2-4-dimethoxy-3-
methylbenzaldehyde-in-fragrance-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

